Cas no 35801-81-1 (2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride)

• Product Name: 2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride
• CAS No: 35801-81-1
• MF: C₉H₁₂ClNOS
• MW: 217.715680122375
• MDL: MFCD30541080
• CID: 1472512
• PubChem ID: 14587060
• Update Time: 2025-05-26

2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-[4-(methylthio)phenyl]-, hydrochloride
• 2-amino-1-(4-(methylthio)phenyl)ethan-1-one hydrochloride
• 2-Amino-1-(4-methylsulfanylphenyl)ethanone;hydrochloride
• 2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride
• EN300-24211338
• G38168
• 2-amino-1-[4-(methylsulfanyl)phenyl]ethan-1-one hydrochloride
• AKOS032960234
• 35801-81-1
• MFCD30541080

• MDL： MFCD30541080
• Inchi： 1S/C9H11NOS.ClH/c1-12-8-4-2-7(3-5-8)9(11)6-10;/h2-5H,6,10H2,1H3;1H
• InChI Key： GQAWBZWKQJKFMH-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1C=CC(C(CN)=O)=CC=1

Computed Properties

• Exact Mass: 217.03296
• Monoisotopic Mass: 217.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4

Experimental Properties

• PSA: 43.09

2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride

Comprehensive Overview of 2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride (CAS No. 35801-81-1)

2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride (CAS No. 35801-81-1) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an amino group and a methylsulfanyl moiety, making it a valuable intermediate in synthetic chemistry. Its hydrochloride salt form enhances solubility and stability, which is critical for laboratory and industrial applications.

The compound’s CAS No. 35801-81-1 is a key identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers frequently search for "2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride synthesis" or "CAS 35801-81-1 applications" to explore its potential in drug development and material science. Recent trends highlight its relevance in peptide coupling reactions and as a building block for heterocyclic compounds, aligning with the growing demand for novel therapeutic agents.

One of the most discussed topics in modern chemistry is the role of sulfur-containing compounds in medicinal chemistry. The methylsulfanyl group in this molecule contributes to its bioactivity, making it a subject of interest for studies on enzyme inhibition and receptor modulation. Users often inquire about "how to purify 2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride" or "its spectroscopic data," reflecting the need for practical guidance in handling this compound.

From an industrial perspective, CAS No. 35801-81-1 is utilized in the production of advanced intermediates for agrochemicals and specialty chemicals. Its compatibility with green chemistry principles is another hot topic, as researchers seek eco-friendly synthesis routes. Searches like "sustainable synthesis of 2-amino-1-4-(methylsulfanyl)phenylethan-1-one" or "biodegradable derivatives" underscore this shift toward environmentally conscious practices.

Quality control and analytical methods for 2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride are also frequently queried. Techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity and structure. The compound’s stability under various conditions is another area of interest, particularly for storage and transportation protocols.

In summary, 2-amino-1-4-(methylsulfanyl)phenylethan-1-one hydrochloride (CAS No. 35801-81-1) is a versatile compound with broad applications in research and industry. Its unique properties and relevance to contemporary scientific challenges make it a focal point for ongoing studies. By addressing common search queries and integrating current trends, this overview aims to provide a valuable resource for professionals and enthusiasts alike.